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Compound of Interest

Compound Name: Bis(2-Methoxyethyl)amine

Cat. No.: B057041 Get Quote

An In-depth Technical Guide to Bis(2-Methoxyethyl)amine: Safety, Handling, and MSDS

This document provides a comprehensive overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for Bis(2-Methoxyethyl)amine (CAS No. 111-95-5). It is

intended for researchers, scientists, and professionals in drug development and other

laboratory settings who may handle this chemical.

Chemical Identification
Bis(2-Methoxyethyl)amine is a colorless to pale yellow liquid.[1][2] It is also known by several

synonyms, including 2,2′-Dimethoxydiethylamine and 2-Methoxy-N-(2-

methoxyethyl)ethanamine.[3]

Identifier Value

CAS Number 111-95-5[1][4]

EC Number 203-923-9[1][2]

Molecular Formula C6H15NO2[3][5]

Molecular Weight 133.19 g/mol [3][5]

InChI Key IBZKBSXREAQDTO-UHFFFAOYSA-N

Canonical SMILES COCCNCCOC[2]
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Hazard Identification and Classification
Bis(2-Methoxyethyl)amine is classified as a hazardous chemical. It is a flammable liquid and

vapor that is harmful in contact with skin and causes severe skin burns and eye damage.[2][4]

[6]

GHS Classification Summary[2][4]

Hazard Class Category

Flammable Liquids Category 3

Acute Toxicity, Dermal Category 4

Skin Corrosion Category 1B

Serious Eye Damage Category 1

Signal Word:Danger[2][5][7]

Hazard and Precautionary Statements
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Code Statement

H226 Flammable liquid and vapour.[2][4][6][7][8]

H312 Harmful in contact with skin.[4][6][8]

H314
Causes severe skin burns and eye damage.[2]

[4][6][7][8]

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.[4][7][8][9]

P233 Keep container tightly closed.[4][7][8][9]

P280
Wear protective gloves/ protective clothing/ eye

protection/ face protection.[4][5][6][7]

P301+P330+P331
IF SWALLOWED: rinse mouth. Do NOT induce

vomiting.[4][6][8]

P303+P361+P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with water/

shower.[4][7][10]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4][6]

[7][10]

P310
Immediately call a POISON CENTER or

doctor/physician.[5][7][10]

P403+P235
Store in a well-ventilated place. Keep cool.[4][5]

[7][8]

P405 Store locked up.[4][5][7][9]

P501
Dispose of contents/ container to an approved

waste disposal plant.[4][8][9]

Physical and Chemical Properties
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A summary of the key physical and chemical properties is provided below.

Property Value Source(s)

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point 170-172 °C [3]

Melting Point < -60 °C [1][3]

Flash Point 58 °C (137 °F) - closed cup [3][9]

Density 0.902 g/mL at 25 °C [3][9]

Refractive Index n20/D 1.419 [3][9]

Solubility Highly soluble in water [2]

Vapor Pressure 1.43 mmHg at 25°C [9]

Toxicological Information
The material is extremely destructive to the tissue of the mucous membranes, upper respiratory

tract, eyes, and skin.[4] Ingestion can cause severe burns of the mouth and throat, with a

danger of perforation of the esophagus and stomach.[5]

Acute Toxicity Data

Route Species Value Source(s)

Dermal Rat LD50: 1490 mg/kg [1]

Experimental Protocols: First Aid Measures
In case of exposure, immediate action is critical. First aiders must protect themselves from

exposure.[4][5] The following protocols are recommended.
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Exposure Route Protocol

Inhalation

Move the person to fresh air immediately. Call a

physician for medical attention.[4][5][6] If

breathing is difficult, administer oxygen.[11]

Skin Contact

Immediately take off all contaminated clothing.

[4][5] Rinse the affected skin area with copious

amounts of water or shower.[4][5] Call a

physician immediately.[4][5][6]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for several minutes.[4][5][6] If contact

lenses are present and easy to remove, take

them out and continue rinsing.[4][5][6]

Immediately call an ophthalmologist.[4][5][6]

Ingestion

Have the victim drink water (two glasses at

most).[4][6] Do not induce vomiting due to the

risk of perforation.[4][5][6] Call a physician

immediately.[4][5][6] Do not attempt to neutralize

the chemical.[5][6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide (CO2),

or water spray.[4][5][7] Unsuitable Extinguishing Media: For this substance, no limitations of

extinguishing agents are given.[4][5] Specific Hazards: The substance is combustible, and its

vapors are heavier than air, which may spread along floors.[4][5] It can form explosive mixtures

with air at elevated temperatures.[4][5] Hazardous combustion products include carbon oxides

(CO, CO2) and nitrogen oxides (NOx).[4][5] Protective Equipment for Firefighters: Firefighters

should stay in the danger area only with a self-contained breathing apparatus.[4][5] Protective

clothing is necessary to prevent skin contact.[4][5]

Handling, Storage, and Accidental Release
Safe Handling

Avoid all contact with the substance.[5]
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Ensure adequate ventilation in the work area.[5]

Keep away from open flames, hot surfaces, and other sources of ignition.[5][7][12]

Use non-sparking tools and take precautionary measures against static discharge.[4][8][12]

All containers and receiving equipment must be grounded and bonded.[4][7][12]

Wear appropriate Personal Protective Equipment (PPE).[5][7]

Storage
Store in a locked-up, secure area.[4][5][7]

Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[5][7][8]

Keep away from heat and sources of ignition.[5]

Accidental Release Measures
Personal Precautions: Avoid breathing vapors and aerosols. Avoid contact with the

substance.[4][5] Evacuate the area and ensure adequate ventilation.[4][5] Eliminate all

ignition sources.[4][5]

Environmental Precautions: Prevent the product from entering drains to avoid the risk of

explosion.[4][5]

Containment and Cleaning: Cover drains to prevent entry.[5] Collect and pump off spills.

Absorb the remainder with a liquid-absorbent material (e.g., Chemizorb®).[5] Dispose of the

collected material properly in suitable, closed containers.[7]

Exposure Controls and Personal Protection
Engineering Controls: Provide appropriate exhaust ventilation at places where dust or aerosols

are formed.[7]

Personal Protective Equipment (PPE) Summary
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Protection Type Specification Source(s)

Eye/Face
Tightly fitting safety goggles or

a faceshield.
[4][7]

Skin

Impervious protective gloves

and flame-retardant, antistatic

protective clothing.

[4][5][7]

Respiratory

Use a respirator with an ABEK-

type filter (EN 14387) when

vapors or aerosols are

generated.

[4]

Diagrams and Workflows
Safe Handling Workflow
The following diagram outlines the logical workflow for the safe handling of Bis(2-
Methoxyethyl)amine from receipt to disposal.
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1. Receiving & Storage

2. Preparation & Use

3. Post-Use & Disposal 4. Emergency Procedures

Receive Shipment

Inspect Container for Damage

Log into Chemical Inventory

Store in Locked, Cool,
Well-Ventilated, Flammable Cabinet

Gather PPE:
- Safety Goggles/Faceshield

- Gloves
- Protective Clothing

Transport to Lab

Prepare Work Area:
- Fume Hood

- Ground/Bond Equipment
- Remove Ignition Sources

Handle Chemical:
- Use Non-Sparking Tools
- Keep Container Closed

Fire

If Fire Occurs

Decontaminate Work Area Spill

If Spill Occurs

Exposure

If Exposure Occurs

Collect Waste in
Labeled, Closed Container

Dispose of Waste via
Approved Disposal Plant

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Bis(2-Methoxyethyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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